Cas no 65921-73-5 (Phosphonic acid, (2-cycloheptyl-2-oxoethyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (2-cycloheptyl-2-oxoethyl)-, dimethyl ester
• CAS No: 65921-73-5
• MF: C₁₁H₂₁O₄P
• MW: 248.255804777145
• CID: 397102
• PubChem ID: 20386949
• Update Time: 2025-04-19

Phosphonic acid, (2-cycloheptyl-2-oxoethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-cycloheptyl-2-oxoethyl)-, dimethyl ester
• 1-cycloheptyl-2-dimethoxyphosphorylethanone
• Dimethyl (2-cycloheptyl-2-oxoethyl)phosphonate
• SCHEMBL11517448
• DTXSID60606542
• 65921-73-5

• Inchi： 1S/C11H21O4P/c1-14-16(13,15-2)9-11(12)10-7-5-3-4-6-8-10/h10H,3-9H2,1-2H3
• InChI Key： AWOUZYAHISFHOJ-UHFFFAOYSA-N
• SMILES： P(CC(C1CCCCCC1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 248.11783
• Monoisotopic Mass: 248.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6